Cas no 2418594-96-2 ((2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

(2S,3R)-2-{(tert-Butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a chiral N-protected amino acid derivative featuring both Boc (tert-butoxycarbonyl) and allyloxycarbonyl (Alloc) protecting groups. The stereochemistry at the 2S and 3R positions ensures high enantiopurity, making it valuable for peptide synthesis and asymmetric transformations. The Boc group provides acid-labile protection, while the Alloc group is selectively removable under mild conditions (e.g., Pd-catalyzed deprotection), enabling orthogonal protection strategies. Its carboxylic acid functionality allows for further derivatization or incorporation into larger molecular frameworks. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications where controlled deprotection sequences are required. Its structural precision and dual-protection scheme enhance synthetic flexibility in complex organic and peptide-based systems.
(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid structure
2418594-96-2 structure
Product Name:(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
CAS No:2418594-96-2
MF:C13H22N2O6
MW:302.323584079742
CID:5668662
PubChem ID:165772492
Update Time:2025-05-23

(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26860658
    • (2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
    • 2418594-96-2
    • (2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
    • Inchi: 1S/C13H22N2O6/c1-6-7-20-11(18)14-8(2)9(10(16)17)15-12(19)21-13(3,4)5/h6,8-9H,1,7H2,2-5H3,(H,14,18)(H,15,19)(H,16,17)/t8-,9+/m1/s1
    • InChI Key: JKAMCKAGMOUURV-BDAKNGLRSA-N
    • SMILES: O(C(N[C@H](C(=O)O)[C@@H](C)NC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 302.14778643g/mol
  • Monoisotopic Mass: 302.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 114Ų

(2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Pricemore >>

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Additional information on (2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Compound CAS No: 2418594-96-2 - (2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

The compound with CAS No: 2418594-96-2, known as (2S,3R)-2-{(tert-butoxy)carbonylamino}-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, is a highly specialized amino acid derivative with significant applications in the fields of organic chemistry and pharmacology. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable tool in the synthesis of bioactive molecules and peptide analogs.

The tert-butoxy carbonyl (Boc) group and the prop-2-en-1-yloxy carbonyl (Cbz) group are key features of this compound. These protecting groups are widely used in peptide synthesis to temporarily block amine functionalities, enabling precise control over the reaction sequence. Recent studies have highlighted the importance of such protecting groups in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems.

Recent advancements in stereochemistry have further enhanced our understanding of this compound's properties. The (2S,3R) configuration is critical for its biological activity, as stereochemistry plays a pivotal role in molecular recognition and binding affinity. Researchers have demonstrated that this specific stereochemical arrangement can significantly influence the compound's ability to interact with biological targets, such as enzymes and receptors.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and peptide coupling reactions. The use of tert-butyl chloroformate and benzyl chloroformate as activating agents has been optimized to ensure high yields and purity. Modern techniques, such as microwave-assisted synthesis and automated peptide synthesizers, have further streamlined the production process, making it more efficient and scalable.

The application of this compound extends beyond traditional organic synthesis. It has been utilized in the development of peptide-based vaccines and biodegradable polymers, showcasing its versatility in diverse chemical systems. Recent studies have also explored its potential in drug delivery systems, where its ability to act as a carrier for hydrophobic drugs has been extensively investigated.

From a pharmacological perspective, this compound has demonstrated promising results in preclinical models. Its role as a building block for bioactive peptides has been validated in several studies, where it has shown potential in inhibiting key enzymes involved in inflammatory pathways. The integration of this compound into larger peptide frameworks has also been shown to enhance their stability and bioavailability.

In conclusion, the compound with CAS No: 2418594-96-2 represents a significant advancement in the field of amino acid derivatives. Its unique combination of stereochemistry and functional groups makes it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing therapeutic development is expected to grow significantly.

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